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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzaldehyde

Cat. No.: B1297852 Get Quote

Technical Support Center: 2,4,6-
Trifluorobenzaldehyde
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2,4,6-
Trifluorobenzaldehyde. Please consult your institution's safety guidelines and the Safety Data

Sheet (SDS) for this chemical before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,4,6-Trifluorobenzaldehyde?

A1: 2,4,6-Trifluorobenzaldehyde is classified as a hazardous substance. The primary hazards

include:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Q2: Are there established occupational exposure limits (OELs) for 2,4,6-
Trifluorobenzaldehyde?
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A2: Currently, there are no specific occupational exposure limits, such as Permissible Exposure

Limits (PELs) or Threshold Limit Values (TLVs), established for 2,4,6-Trifluorobenzaldehyde.

[2][3] Therefore, it is crucial to handle this chemical with care in a well-ventilated area and use

appropriate personal protective equipment to minimize exposure.

Q3: What are the proper storage conditions for 2,4,6-Trifluorobenzaldehyde?

A3: Proper storage is crucial for maintaining the integrity and safety of 2,4,6-
Trifluorobenzaldehyde.

Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed to prevent exposure to air and moisture.[2][5]

It is recommended to store the compound under an inert gas atmosphere.[5]

Avoid storing near incompatible materials such as strong acids and oxidizing agents.

Q4: What personal protective equipment (PPE) should I wear when handling this compound?

A4: To ensure personal safety, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves.[2]

Skin and Body Protection: A lab coat or protective suit.[2]

Respiratory Protection: If working in an area with poor ventilation or when dusts may be

generated, use a dust mask or a respirator approved for organic vapors and particulates.[2]

Troubleshooting Guides
Incident: Skin or Eye Contact
Problem: Accidental skin or eye exposure to 2,4,6-Trifluorobenzaldehyde.

Solution:
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin

irritation occurs, seek medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[2]

Incident: Spill or Leak
Problem: A small spill of 2,4,6-Trifluorobenzaldehyde in the laboratory.

Solution:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Contain the Spill: Use an inert absorbent material like sand, earth, or vermiculite to contain

the spill.

Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Personal Protection: Always wear appropriate PPE during spill cleanup.

Quantitative Data
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Property Value

Molecular Formula C₇H₃F₃O

Molecular Weight 160.09 g/mol [1]

Appearance White to orange to green powder/crystal[5]

Boiling Point 63-68 °C

Melting Point 62-66 °C[6]

Flash Point 165 °C

Density 1.407 g/cm³[6]

Experimental Protocols
No specific experimental protocols involving 2,4,6-Trifluorobenzaldehyde were found in the

initial search. Researchers should develop detailed, experiment-specific protocols that

incorporate the safety and handling information provided in this guide and the product's Safety

Data Sheet. All experimental work should be conducted after a thorough risk assessment has

been completed and approved by the relevant institutional safety committee.
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Workflow for a Safety-Related Incident

Incident Occurs
(Spill, Exposure, etc.)

Assess the Situation
(Immediate Danger?)

Evacuate Immediate Area

Yes

Administer First Aid
(if trained and safe to do so)

No

Alert Supervisor &
Emergency Services

Contain Spill
(if trained and safe)

Follow Spill Cleanup
Procedure

Complete Incident Report

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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